Cas no 51149-68-9 ((3,3-diethoxyprop-1-yn-1-yl)cyclopentane)
51149-68-9 structure
Product Name:(3,3-diethoxyprop-1-yn-1-yl)cyclopentane
CAS No:51149-68-9
MF:C12H20O2
MW:196.286004066467
CID:934851
PubChem ID:316614
Update Time:2025-04-19
(3,3-diethoxyprop-1-yn-1-yl)cyclopentane Chemical and Physical Properties
Names and Identifiers
-
- (3,3-diethoxyprop-1-yn-1-yl)cyclopentane
- 3,3-diethoxyprop-1-ynylcyclopentane
- DTXSID30311696
- 51149-68-9
- DS-013892
- NSC244917
- NSC-244917
-
- Inchi: 1S/C12H20O2/c1-3-13-12(14-4-2)10-9-11-7-5-6-8-11/h11-12H,3-8H2,1-2H3
- InChI Key: XSELNVVDWXTODF-UHFFFAOYSA-N
- SMILES: O(CC)C(C#CC1CCCC1)OCC
Computed Properties
- Exact Mass: 196.1464
- Monoisotopic Mass: 196.146
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- Density: 0.95
- Boiling Point: 276.6°C at 760 mmHg
- Flash Point: 98.9°C
- Refractive Index: 1.467
- PSA: 18.46
(3,3-diethoxyprop-1-yn-1-yl)cyclopentane Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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